BE“GHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of 2-Nitrocyclohexanone: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitrocyclohexanone

Cat. No.: B1217707

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 2-Nitrocyclohexanone, a compound requiring careful handling due to its potential
hazards. Adherence to these protocols is critical for personnel safety and environmental
protection.

Hazard Profile and Safety Summary

2-Nitrocyclohexanone is classified as a hazardous substance. It is harmful if swallowed and
causes serious eye irritation.[1][2] As with many organic nitro compounds, it should be handled
with caution, treating it and any contaminated materials as hazardous waste.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative and safety data for 2-
Nitrocyclohexanone.
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Property Value Source

o Acute Toxicity 4 (Oral), Eye
GHS Hazard Classifications o [1][2]
Irritation 2A

Signal Word Warning [1]

H302: Harmful if swallowed,

Hazard Statements H319: Causes serious eye [11[2]
irritation

Storage Class 11: Combustible Solids [1]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Melting Point 39-43 °C [1]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 2-Nitrocyclohexanone and its contaminated
materials is to manage them as hazardous waste through a licensed and approved waste
disposal company.[3] Never dispose of this chemical down the drain or in regular trash.

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal
protective equipment:

e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Safety goggles or a face shield.[1]

» Body Protection: A laboratory coat.

Waste Collection and Segregation

e Solid Waste: Collect any surplus or expired 2-Nitrocyclohexanone in a designated, clearly
labeled hazardous waste container. The container should be robust, chemically resistant,
and have a secure lid.
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 Liquid Waste (Solutions): If the compound is in a solvent, it should be collected in a
designated liquid hazardous waste container. Ensure the solvent is compatible with the other
contents of the container.

o Contaminated Materials: Any materials contaminated with 2-Nitrocyclohexanone, such as
personal protective equipment (PPE), paper towels, or absorbent materials used for spills,
must also be collected and disposed of as hazardous waste.

Labeling and Storage

Properly label the hazardous waste container with the following information:
e The words "Hazardous Waste".

e The full chemical name: "2-Nitrocyclohexanone".

e The associated hazards (e.g., "Harmful," "Irritant™).

e The date of accumulation.

Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents.[4] Waste containers should not be
filled to more than 90% of their capacity.[5]

Empty Container Management

Empty containers of 2-Nitrocyclohexanone must be managed as hazardous waste unless
they have been triple-rinsed with a suitable solvent.[3] The rinsate from the cleaning process
must be collected and disposed of as hazardous liquid waste.[3]

Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.
[3] Provide the disposal company with the Safety Data Sheet (SDS) for the compound.

Experimental Workflow for Disposal
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Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

:

Step 2: Segregate Waste
- Solid 2-Nitrocyclohexanone
- Solutions
- Contaminated Materials

\
\
\

|

Empty Containers: Triple Rinse

Collect Rinsate as Hazardous Waste

Step 3: Label Container
'Hazardous Waste: 2-Nitrocyclohexanone'

:

Step 4: Store Securely
(Ventilated, Away from Incompatibles)

Step 5: Arrange Pickup
(EHS or Licensed Contractor)

Step 6: Final Disposal
(Approved Facility)

Figure 1: 2-Nitrocyclohexanone Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for 2-Nitrocyclohexanone.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1217707?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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